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Compound of Interest

Compound Name: G108

Cat. No.: B1192761

For researchers, scientists, and drug development professionals utilizing G108, specifically
identified as the Xpert Fll & FV HET quality control product, adherence to proper disposal
protocols is paramount for maintaining laboratory safety and regulatory compliance. The
primary hazardous component in G108 is a 23% ethyl alcohol solution. While disposal
regulations can vary, a conservative approach treating it as hazardous waste is recommended
to ensure the highest safety standards.

Immediate Safety and Handling

Before disposal, it is crucial to handle G108 with the appropriate personal protective equipment
(PPE), including safety glasses and gloves. Ensure that the disposal is carried out in a well-
ventilated area, away from any sources of ignition, as ethanol is flammable.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data related to the
disposal of G108 and its primary hazardous component, ethyl alcohol.
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Parameter Valuel/lnstruction Citation

Primary Hazardous
Ethyl Alcohol (Ethanol)

Component

Concentration in G108 23% (v/v) [1]
Varies; often >24% ethanol is

Regulatory Threshold for considered hazardous. 2]

Flammable Liquid Waste However, any concentration

can be regulated.

pH Range for Drain Disposal (if ]
Typically between 5.5 and 11.0  [3]

permitted)
Recommended Disposal Collect as hazardous chemical 4]
Method waste.

) Clearly labeled, leak-proof,
Container Type for Waste ] ]
) and compatible with flammable  [4]
Collection o
liquids.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of G108 waste
in a laboratory setting.

» Segregation of Waste: Do not mix G108 waste with other chemical waste streams, especially
strong oxidizing agents, acids, or bases, to prevent hazardous reactions.[4]

o Container Labeling: Use a designated hazardous waste container that is clearly labeled
"Hazardous Waste," "Flammable," and lists "Aqueous Ethanol Waste." Ensure the label is
legible and securely affixed to the container.[4]

o Waste Collection: Carefully pour the G108 waste into the designated container, avoiding any
splashes or spills. The container should be kept closed except when adding waste.

o Storage of Waste Container: Store the hazardous waste container in a designated satellite
accumulation area. This area must be a well-ventilated, cool, and dry location, away from
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heat sources and direct sunlight.

o Disposal of Empty G108 Containers: Triple-rinse the empty G108 containers with water. The
rinsate should be collected and treated as hazardous waste. After rinsing, deface or remove
the original product label, and the container can then be disposed of as regular laboratory
glass or plastic waste.[3]

e Arranging for Final Disposal: Once the hazardous waste container is full, or if it has been in
storage for a specified period (e.g., one year), contact your institution's Environmental Health
and Safety (EHS) office to arrange for proper disposal by a licensed hazardous waste
management company.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of G108.
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Caption: Workflow for the safe disposal of G108 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. maxanim.com [maxanim.com]

2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

3. otago.ac.nz [otago.ac.nz]

4. collectandrecycle.com [collectandrecycle.com]

To cite this document: BenchChem. [Proper Disposal of G108: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192761#g108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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